Cas no 426463-39-0 (2-fluoro-5-iodopyridin-3-amine)
2-fluoro-5-iodopyridin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoro-5-iodopyridin-3-amine
- EN300-2903188
- COCVMCIUHAQWBH-UHFFFAOYSA-N
- SCHEMBL1721255
- 5-Iodo-2-fluoro-3-aminopyridine
- 426463-39-0
- 3-amino-2-fluoro-5-iodopyridine
-
- MDL: MFCD12828634
- Inchi: 1S/C5H4FIN2/c6-5-4(8)1-3(7)2-9-5/h1-2H,8H2
- InChI Key: COCVMCIUHAQWBH-UHFFFAOYSA-N
- SMILES: IC1=CN=C(C(=C1)N)F
Computed Properties
- Exact Mass: 237.94032g/mol
- Monoisotopic Mass: 237.94032g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 38.9Ų
2-fluoro-5-iodopyridin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029015684-250mg |
3-Amino-2-fluoro-5-iodopyridine |
426463-39-0 | 95% | 250mg |
$1038.80 | 2023-09-01 | |
| Alichem | A029015684-1g |
3-Amino-2-fluoro-5-iodopyridine |
426463-39-0 | 95% | 1g |
$3068.70 | 2023-09-01 | |
| Enamine | EN300-2903188-0.05g |
2-fluoro-5-iodopyridin-3-amine |
426463-39-0 | 95.0% | 0.05g |
$732.0 | 2025-03-19 | |
| Enamine | EN300-2903188-0.1g |
2-fluoro-5-iodopyridin-3-amine |
426463-39-0 | 95.0% | 0.1g |
$767.0 | 2025-03-19 | |
| Enamine | EN300-2903188-0.25g |
2-fluoro-5-iodopyridin-3-amine |
426463-39-0 | 95.0% | 0.25g |
$801.0 | 2025-03-19 | |
| Enamine | EN300-2903188-0.5g |
2-fluoro-5-iodopyridin-3-amine |
426463-39-0 | 95.0% | 0.5g |
$836.0 | 2025-03-19 | |
| Enamine | EN300-2903188-1.0g |
2-fluoro-5-iodopyridin-3-amine |
426463-39-0 | 95.0% | 1.0g |
$871.0 | 2025-03-19 | |
| Enamine | EN300-2903188-2.5g |
2-fluoro-5-iodopyridin-3-amine |
426463-39-0 | 95.0% | 2.5g |
$1707.0 | 2025-03-19 | |
| Enamine | EN300-2903188-5.0g |
2-fluoro-5-iodopyridin-3-amine |
426463-39-0 | 95.0% | 5.0g |
$2525.0 | 2025-03-19 | |
| Enamine | EN300-2903188-10.0g |
2-fluoro-5-iodopyridin-3-amine |
426463-39-0 | 95.0% | 10.0g |
$3746.0 | 2025-03-19 |
2-fluoro-5-iodopyridin-3-amine Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on 2-fluoro-5-iodopyridin-3-amine
Professional Introduction to 2-Fluoro-5-Iodopyridin-3-amine (CAS No. 426463-39-0)
2-Fluoro-5-Iodopyridin-3-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. With the CAS number 426463-39-0, this pyridine derivative serves as a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both fluorine and iodine substituents on the pyridine ring endows it with distinct electronic and steric characteristics, making it a versatile building block for drug discovery programs.
The compound’s molecular structure, featuring a fluorine atom at the 2-position and an iodine atom at the 5-position of the pyridine ring, along with an amine group at the 3-position, allows for diverse chemical modifications. These modifications can be tailored to explore different biological targets, including enzymes and receptors involved in critical metabolic pathways. The fluorine atom, known for its ability to enhance metabolic stability and binding affinity, is particularly valuable in medicinal chemistry. Meanwhile, the iodine atom provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely employed in constructing complex molecular architectures.
In recent years, 2-Fluoro-5-Iodopyridin-3-amine has been explored in several cutting-edge research studies aimed at developing novel therapeutic agents. One notable area of interest is its application in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The pyridine scaffold is a common motif in many kinase inhibitors due to its ability to interact effectively with the ATP-binding pockets of these enzymes. By incorporating fluorine and iodine substituents, researchers can fine-tune the compound’s binding properties, leading to improved selectivity and efficacy.
Moreover, the amine group at the 3-position of 2-fluoro-5-Iodopyridin-3-amine offers a reactive site for further derivatization, enabling the construction of more intricate molecules. For instance, it can be converted into carboxamides or ureas, which are prevalent pharmacophores in drug candidates targeting neurological disorders. The combination of these structural features makes this compound a promising candidate for library screening campaigns aimed at identifying new lead compounds.
Recent advancements in computational chemistry have also highlighted the potential of 2-fluoro-5-Iodopyridin-3-amine as a scaffold for virtual screening. Molecular docking studies have demonstrated its favorable interactions with various biological targets, including G protein-coupled receptors (GPCRs) and nuclear hormone receptors (NRs). These interactions are often critical for modulating signaling pathways involved in diseases such as diabetes, obesity, and cardiovascular disorders. The ability to predictively model binding affinities using computational tools has accelerated the drug discovery process, making compounds like 2-fluoro-5-Iodopyridin-3-amine increasingly relevant.
The synthesis of 2-fluoro-5-Iodopyridin-3-amine typically involves multi-step organic transformations that require precise control over reaction conditions. The introduction of fluorine and iodine substituents often necessitates specialized methodologies to ensure high yield and purity. For instance, halogenation reactions must be carefully monitored to avoid unwanted side products. Additionally, protecting group strategies may be employed to safeguard sensitive functional groups during synthetic manipulations.
In conclusion, 2-fluoro-5-Iodopyridin-3-amine (CAS No. 426463-39-0) represents a significant asset in modern pharmaceutical research due to its versatile structural features and potential applications across multiple therapeutic areas. Its unique combination of fluorine and iodine substituents makes it an attractive intermediate for designing novel drug candidates with enhanced biological activity and improved pharmacokinetic profiles. As research continues to uncover new synthetic methodologies and computational tools, the role of this compound is expected to expand further, contributing to advancements in drug discovery and development.
426463-39-0 (2-fluoro-5-iodopyridin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)